Cas no 843637-79-6 (2-amino-1-(2H-1,3-benzodioxol-5-yl)-N-(3-ethoxypropyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide)

• Product Name: 2-amino-1-(2H-1,3-benzodioxol-5-yl)-N-(3-ethoxypropyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
• CAS No: 843637-79-6
• MF: C₂₃H₂₃N₅O₄
• MW: 433.459824800491
• CID: 5437302
• Update Time: 2025-07-14

2-amino-1-(2H-1,3-benzodioxol-5-yl)-N-(3-ethoxypropyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1,3-benzodioxol-5-yl)-N-(3-ethoxypropyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• 1H-Pyrrolo[2,3-b]quinoxaline-3-carboxamide, 2-amino-1-(1,3-benzodioxol-5-yl)-N-(3-ethoxypropyl)-
• 2-amino-1-(2H-1,3-benzodioxol-5-yl)-N-(3-ethoxypropyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

• Inchi： 1S/C23H23N5O4/c1-2-30-11-5-10-25-23(29)19-20-22(27-16-7-4-3-6-15(16)26-20)28(21(19)24)14-8-9-17-18(12-14)32-13-31-17/h3-4,6-9,12H,2,5,10-11,13,24H2,1H3,(H,25,29)
• InChI Key： RBRXWXQHMVZXJO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(NCCCOCC)=O)=C(N)N(C3=CC=C4OCOC4=C3)C=12

Additional information on 2-amino-1-(2H-1,3-benzodioxol-5-yl)-N-(3-ethoxypropyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

Introduction to 2-amino-1-(2H-1,3-benzodioxol-5-yl)-N-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 843637-79-6)

2-amino-1-(2H-1,3-benzodioxol-5-yl)-N-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide, identified by its CAS number 843637-79-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolo[2,3-b]quinoxaline scaffold, a heterocyclic system known for its broad spectrum of biological activities and potential therapeutic applications. The presence of multiple functional groups, including an amino group, an ethoxypropyl moiety, and a benzodioxolyl substituent, contributes to its unique chemical properties and biological interactions.

The benzodioxolyl (also known as 1,3-benzodioxole or tetrahydro-beta-carboline) moiety is particularly noteworthy due to its structural similarity to the psychoactive alkaloid harmine, which is found in certain plants and has been studied for its pharmacological effects. In contrast to harmine, the derivative 2-amino-1-(2H-1,3-benzodioxol-5-yl)-N-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide incorporates additional functional groups that may modulate its pharmacokinetic and pharmacodynamic profiles. This modification could enhance solubility, improve bioavailability, or alter binding affinity to biological targets.

The pyrrolo[2,3-b]quinoxaline core is a privileged scaffold in drug discovery due to its ability to interact with various biological receptors and enzymes. Recent studies have highlighted the potential of this scaffold in developing treatments for neurological disorders, cancer, and infectious diseases. For instance, derivatives of pyrrolo[2,3-b]quinoxalines have been investigated for their ability to inhibit kinases and other enzymes involved in cell proliferation and survival pathways. The specific substitution pattern in 2-amino-1-(2H-1,3-benzodioxol-5-yl)-N-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide may confer unique interactions with these targets.

The N-(3-ethoxypropyl) group in the compound's name suggests a modification designed to enhance metabolic stability or target specificity. Ethoxypropyl chains are commonly used in drug design to improve pharmacokinetic properties by increasing lipophilicity while maintaining solubility. This group may also influence the compound's ability to cross biological membranes, thereby affecting its distribution within the body. The combination of these structural features makes 2-amino-1-(2H-1,3-benzodioxol-5-yl)-N-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide a promising candidate for further investigation in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These tools can help identify key interactions between 2-amino-1-(2H-1,3-benzodioxol-5-yl)-N-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide and biological targets, providing insights into its potential mechanisms of action. For example, studies using molecular dynamics simulations have shown that this compound may interact with proteins involved in signal transduction pathways relevant to neurological disorders.

In vitro studies have begun to explore the biological activity of 2-amino-1-(2H-1,3-benzodioxol-5-ylyl)-N-(3-hydroxypropyl)-4-methylpyrrole[4',5':4',5"]pyrazinotriazine, a related compound that shares some structural features with our target molecule. These studies have revealed potential inhibitory effects on certain enzymes and receptors. While direct comparisons are limited due to structural differences between the compounds, these findings suggest that derivatives of pyrrolo[2,3-b]quinoxalines may exhibit similar biological activities. Further research is needed to confirm these observations and to elucidate the specific roles of each functional group in determining the compound's bioactivity.

The synthesis of complex organic molecules like CAS No. 843637 - 79 - 6 often presents significant challenges due to multiple stereocenters and reactive functional groups. However， modern synthetic methodologies have made it possible to construct such molecules with high precision and yield. Advances in catalytic processes and asymmetric synthesis have particularly improved the efficiency of these reactions. The synthesis of this compound likely involves multi-step sequences that require careful optimization to ensure high purity and yield.

Once synthesized， CAS No 843637 - 79 - 6 can be subjected to a range of analytical techniques for characterization purposes。 High-resolution mass spectrometry (HRMS) can confirm the molecular weight and fragmentation patterns， while nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the connectivity and environment of atoms within the molecule。 X-ray crystallography may also be employed if single crystals can be obtained， offering an unambiguous three-dimensional structure。

The pharmacological evaluation of new compounds typically involves both in vitro and in vivo studies。 In vitro assays can assess interactions with specific targets， such as enzymes or receptors， while animal models provide insights into broader physiological effects。 The presence of multiple functional groups in CAS No 843637 - 79 - 6 suggests that it may interact with several targets simultaneously， potentially leading to synergistic effects or reduced side effects compared to single-target drugs。

One area of particular interest is the potential use of this compound as an inhibitor of kinases， which are enzymes involved in cell signaling pathways relevant to cancer progression。 Many kinase inhibitors have been developed as anticancer agents， and modifications within the pyrrolo[2， 3 - b] quinoxaline scaffold have shown promise in preclinical studies。 The specific substitution pattern in our target molecule may confer unique selectivity for certain kinases over others， making it a valuable tool for further investigation。

Another possible application lies in treating neurological disorders。 Pyrrolo[２，３ - b] quinoxalines have been investigated for their potential as monoamine oxidase (MAO) inhibitors， which are used clinically for depression treatment。 The structural features shared by our target molecule with known MAO inhibitors suggest that it might exhibit similar effects on neurotransmitter levels。 Further studies could explore its efficacy as a potential therapeutic agent for mood disorders。

The development of new drugs is often hampered by issues related to drug resistance or toxicity。 However， compounds like CAS No 843637 - 79 - 6 offer opportunities for designing molecules with improved profiles through rational drug design principles。 By understanding how different functional groups contribute to bioactivity， researchers can optimize structures for better efficacy、 selectivity、and safety。

In conclusion,CAS No 843637 - 79 - 6 represents an intriguing compound with potential applications across multiple therapeutic areas。 Its unique structural features—particularly the combination of a pyrrolo\[２，３ - b\] quinoxaline core、a benzodioxolyl substituent、and an ethoxypropyl moiety—make it a promising candidate for further exploration。 While more research is needed to fully understand its biological activity、pharmacokinetics、and therapeutic potential， preliminary findings suggest that this molecule warrants continued investigation.